4-Hydroxy-6,7-dimethylcoumarin

• IUPAC Name: 4-hydroxy-6,7-dimethylchromen-2-one
• InChI: InChI=1S/C11H10O3/c1-6-3-8-9(12)5-11(13)14-10(8)4-7(6)2/h3-5,12H,1-2H3
• InChI Key: AYHZQBMBPNZPEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=O)C=C2O
• Molecular Formula: C11H10O3
• Molecular Weight: 190.19 g/mol
• CAS RN: 55004-77-8

Description

4-Hydroxy-6,7-dimethylcoumarin is a compound with the empirical formula C11H12O4. It has been used to investigate its biological activity against bacteria and fungi. It may be used for the following syntheses: 6,7-dimethyl-4-[(oxiran-2-yl)methoxy]-2H-1-benzopyran-2-one, 2H-pyrans, and 3-acetyl-4-hydroxy-6,7-dimethyl-2H-chromen-2-one.

Synthesis Analysis

The synthesis of this compound and similar compounds has been a subject of research. One study discussed the influence of various Lewis acids on the reaction based on the Pechmann coumarin synthesis method. Another study mentioned that this compound may be used for the following syntheses: 6,7-dimethyl-4-[(oxiran-2-yl)methoxy]-2H-1-benzopyran-2-one, 2H-pyrans, and 3-acetyl-4-hydroxy-6,7-dimethyl-2H-chromen-2-one.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string Cc1cc2OC(=O)C=C(O)c2cc1C. The InChI key is AYHZQBMBPNZPEY-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involving this compound have been studied. For instance, it was used to investigate its biological activity against bacteria and fungi. It may be used for the following syntheses: 6,7-dimethyl-4-[(oxiran-2-yl)methoxy]-2H-1-benzopyran-2-one, 2H-pyrans, and 3-acetyl-4-hydroxy-6,7-dimethyl-2H-chromen-2-one.

Physical And Chemical Properties Analysis

This compound is a white powder with a melting point of 248-251 °C. It has a molecular weight of 208.21.

Mechanism of Action

Target of Action

4-Hydroxy-6,7-dimethylcoumarin, a derivative of coumarin, has been found to exhibit biological activity against bacteria and fungi . The primary targets of this compound are these microorganisms, where it inhibits their growth .

Mode of Action

It is known that coumarins, in general, can potentially treat various ailments, including cancer, metabolic, and degenerative disorders . They play a key role in fluorescent labeling of biomolecules, metal ion detection, microenvironment polarity detection, and pH detection .

Biochemical Pathways

Coumarins are secondary metabolites made up of benzene and α-pyrone rings fused together . They are involved in various metabolic pathways in plants .

Pharmacokinetics

It is known that coumarins, in general, affect the normal metabolism of vitamin k in the body by inhibiting the enzyme vitamin k epoxide reductase .

Result of Action

The result of the action of this compound is the inhibition of the growth of certain bacteria and fungi . This suggests that it could have potential applications in the treatment of infections caused by these microorganisms.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-Hydroxy-6,7-dimethylcoumarin in lab experiments is its low toxicity. Studies have shown that it has a high safety profile and does not cause significant adverse effects. Additionally, this compound is readily available and can be synthesized using simple methods. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can limit its bioavailability.

Future Directions

There are several future directions for the research of 4-Hydroxy-6,7-dimethylcoumarin. One of the areas of interest is its potential therapeutic applications in cancer. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells and induce apoptosis. Another area of interest is its potential use as a neuroprotective agent in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect against oxidative stress and inflammation, two key factors in the development of these diseases. Additionally, further studies are needed to investigate the mechanism of action of this compound and its potential interactions with other drugs.
In conclusion, this compound is a natural coumarin derivative that has potential therapeutic applications in various diseases. Its low toxicity and availability make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

4-Hydroxy-6,7-dimethylcoumarin has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, diabetes, and neurodegenerative diseases. Studies have shown that this compound has antioxidant and anti-inflammatory properties, which can protect against oxidative stress and inflammation, two key factors in the development of many diseases.

Q & A

Q1: What can be said about the potential antifungal activity of 4-Hydroxy-6,7-dimethylcoumarin based on its structure and the findings of the research?

A1: The research primarily highlights the strong antifungal activity of dimethoxycoumarins like 6,7-dimethoxycoumarin (scoparone) and 6,7-dimethoxy-4-methylcoumarin against fungal strains, particularly Trichophyton mentagrophytes and Rhizoctonia solani []. While this compound possesses methyl substitutions at positions 6 and 7 like the active compounds, it lacks the dimethoxy groups. Further research is needed to determine if the presence of a hydroxyl group at position 4 significantly impacts its antifungal activity compared to the dimethoxy counterparts.